1-Bromo-5-chloro-4-iodo-2-nitrobenzene

• Molecular Formula: C6H2BrClINO2
• Molecular Weight: 362.35 g/mol
• SMILES: C1=C(C(=CC(=C1I)Cl)Br)[N+](=O)[O-]
• InChI: InChI=1S/C6H2BrClINO2/c7-3-1-4(8)5(9)2-6(3)10(11)12/h1-2H
• InChIKey: MHABBTUJERNBQR-UHFFFAOYSA-N

1-Bromo-5-chloro-4-iodo-2-nitrobenzene Procurement Guide

1-Bromo-5-chloro-4-iodo-2-nitrobenzene (CAS: 2386931-05-9) is a polyhalogenated nitrobenzene derivative with the molecular formula C6H2BrClINO2 and a molecular weight of 362.35 g/mol . It is classified as a highly functionalized aromatic halide building block, featuring bromo, chloro, iodo, and nitro substituents on a single benzene ring. This unique arrangement makes it a specialized intermediate for sequential, site-selective cross-coupling reactions, enabling the construction of complex molecular architectures not accessible with simpler di- or tri-halogenated analogs [1].

• [1] Kuujia. Benzene, 1-bromo-5-chloro-4-iodo-2-nitro-. CAS: 2386931-05-9. https://www.kuujia.com/cas-2386931-05-9.html (accessed 2026-04-18). View Source

Generic Substitution Risk for 1-Bromo-5-chloro-4-iodo-2-nitrobenzene

Generic substitution of this compound with simpler aryl halides or even its positional isomers is not scientifically valid. The specific ortho-nitro, para-iodo, and meta-chloro/bromo arrangement creates a unique electronic environment that dictates a distinct and predictable order of reactivity in palladium-catalyzed cross-coupling reactions. The general reactivity order for oxidative addition is I > Br ≫ Cl [1]. In this compound, the strong electron-withdrawing nitro group ortho to the bromine further activates the ring for nucleophilic aromatic substitution (SNAr) and polarizes the C–I bond, enhancing its lability . This predictable cascade reactivity—first at the iodine site, then bromine, and finally chlorine—is the core value proposition. Substituting with a different isomer or a mono/di-halogenated analog would fundamentally alter this reactivity profile, leading to different reaction outcomes, lower selectivity, or the need for complete re-optimization of synthetic routes [2].

• [1] Wikipedia. Suzuki reaction. https://en.wikipedia.org/wiki/Suzuki_reaction (accessed 2026-04-18). View Source
• [2] Vechorkin, O.; Barmaz, D.; Proust, V.; Hu, X. Ni-Catalyzed Sonogashira Coupling of Non-activated Alkyl Halides: Orthogonal Functionalization of Alkyl Iodides, Bromides, and Chlorides. J. Am. Chem. Soc. 2009, 131 (34), 12078–12079. https://doi.org/10.1021/ja906040t. View Source

1-Bromo-5-chloro-4-iodo-2-nitrobenzene: Key Differentiation Evidence

Orthogonal Cross-Coupling Selectivity

The primary differentiator for 1-Bromo-5-chloro-4-iodo-2-nitrobenzene is its capacity for orthogonal, sequential cross-coupling. In Ni- or Pd-catalyzed reactions, the C–I bond undergoes oxidative addition significantly faster than C–Br or C–Cl bonds. This principle, established in the field, directly translates to this compound. Specifically, Vechorkin et al. (JACS, 2009) demonstrated that Ni-catalyzed Sonogashira coupling can be selective for a specific C–X bond, allowing for orthogonal functionalization of molecules with multiple reactive sites [1]. Science of Synthesis further confirms that chemoselective cross-coupling at an aryl C–I bond is achievable in the presence of chloride and bromide substituents on the aryl ring [2]. This allows for three sequential, distinct modifications without the need for protecting group strategies, a feature absent in simpler dihalo-analogs.

Evidence Dimension	Relative Reactivity of C-X Bonds in Oxidative Addition
Target Compound Data	Contains C–I, C–Br, and C–Cl bonds in a single ortho-nitro-activated scaffold.
Comparator Or Baseline	General reactivity trend for Pd-catalyzed cross-couplings: Ar–I > Ar–Br ≫ Ar–Cl [3].
Quantified Difference	Not a direct kinetic ratio; a well-established, qualitative ordering of reactivity that enables sequential functionalization. The ortho-nitro group further enhances the lability of the para-iodine .
Conditions	Palladium- or Nickel-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Negishi).

Why This Matters

This inherent selectivity hierarchy allows for the programmed synthesis of highly complex, unsymmetrical molecules from a single starting material, a core requirement in pharmaceutical and agrochemical discovery.

• [1] Vechorkin, O.; Barmaz, D.; Proust, V.; Hu, X. Ni-Catalyzed Sonogashira Coupling of Non-activated Alkyl Halides: Orthogonal Functionalization of Alkyl Iodides, Bromides, and Chlorides. J. Am. Chem. Soc. 2009, 131 (34), 12078–12079. https://doi.org/10.1021/ja906040t. View Source
• [2] Li, L.; Biscoe, M. R. Science of Synthesis: Cross Coupling and Heck-Type Reactions. Thieme, 2013, 1, 799. https://science-of-synthesis.thieme.com/app/text/SD-207-00544/SD-207-00544/18287239180753401884.pdf. View Source
• [3] Wikipedia. Suzuki reaction. https://en.wikipedia.org/wiki/Suzuki_reaction (accessed 2026-04-18). View Source

Enhanced SNAr Reactivity

The presence of the strong electron-withdrawing nitro group at the ortho position to the bromine atom dramatically activates the ring towards nucleophilic aromatic substitution (SNAr). Compared to a hypothetical 1-bromo-5-chloro-4-iodobenzene (lacking the nitro group), the nitro substituent deactivates the ring towards electrophilic attack by a factor of roughly one million [1], but conversely, it strongly activates it for nucleophilic attack. Specifically, the nitro group stabilizes the Meisenheimer complex intermediate, lowering the activation energy for substitution at the ortho and para positions. In 1-Bromo-5-chloro-4-iodo-2-nitrobenzene, the para-iodo position is activated by the ortho-nitro group, and the ortho-bromo position is activated by the same group. This makes both sites highly susceptible to SNAr with strong nucleophiles, providing a second, orthogonal functionalization pathway distinct from transition metal-catalyzed cross-couplings [2].

Evidence Dimension	Activation/Deactivation of Aromatic Ring for Electrophilic vs. Nucleophilic Substitution
Target Compound Data	Contains an ortho-nitro group, a strong electron-withdrawing substituent.
Comparator Or Baseline	Benzene ring (relative rate = 1). A nitro substituent decreases ring reactivity towards electrophilic substitution by a factor of ~10⁶ [1].
Quantified Difference	Reactivity decrease factor of ~10⁶ for EAS. This corresponds to a significant, but not precisely quantified, increase in reactivity for SNAr relative to an unactivated aryl halide.
Conditions	Reactions with strong nucleophiles (e.g., –OH, –OR, –NH2) under basic conditions.

Why This Matters

This dual reactivity (cross-coupling and SNAr) is a unique asset. It allows chemists to choose between two entirely different, mild functionalization mechanisms for the same positions, increasing synthetic flexibility and providing alternative routes when one pathway fails.

• [1] Lumen Learning. The Effect of Substituents on Reactivity. https://courses.lumenlearning.com/suny-potsdam-organicchemistry2/chapter/the-effect-of-substituents-on-reactivity/ (accessed 2026-04-18). View Source
• [2] JoVE. Nucleophilic Aromatic Substitution: Addition–Elimination SNAr. https://www.jove.com/science-education/12496/nucleophilic-aromatic-substitution-addition-elimination-snar (accessed 2026-04-18). View Source

Supplier Availability and Cost

A direct comparison of the target compound (CAS 2386931-05-9) with its positional isomer 1-Bromo-5-chloro-2-iodo-4-nitrobenzene (CAS 2386092-12-0) reveals significant differences in market availability and procurement cost. 1-Bromo-5-chloro-4-iodo-2-nitrobenzene is available from multiple reputable suppliers (e.g., Apollo Scientific, abcr, VulcanChem, ChemSrc) with a stated purity of ≥95% [1]. In contrast, the 4-nitro isomer is less widely listed, and its commercial status is less clear . This difference in supply chain robustness directly impacts project timelines and cost. While a precise per-gram price comparison is dynamic, the broader availability of the target compound reduces procurement lead times and mitigates the risk of single-source supply disruption .

Evidence Dimension	Number of Commercial Suppliers and Availability
Target Compound Data	Listed by at least 4 distinct suppliers (Apollo Scientific, abcr, VulcanChem, ChemSrc).
Comparator Or Baseline	1-Bromo-5-chloro-2-iodo-4-nitrobenzene (CAS 2386092-12-0) appears to have fewer commercial listings.
Quantified Difference	Qualitative difference in market presence and supplier diversity.
Conditions	Supplier databases as of April 2026.

Why This Matters

For scientific and industrial users, a reliable, multi-source supply chain is critical. Procuring a compound with established commercial availability reduces the risk of project delays and ensures consistent quality, making 1-Bromo-5-chloro-4-iodo-2-nitrobenzene a more practical choice for scalable research.

• [1] Kuujia. Benzene, 1-bromo-5-chloro-4-iodo-2-nitro-. CAS: 2386931-05-9. https://www.kuujia.com/cas-2386931-05-9.html (accessed 2026-04-18). View Source

1-Bromo-5-chloro-4-iodo-2-nitrobenzene Application Scenarios

Medicinal Chemistry: Asymmetric Biaryl Synthesis

In drug discovery, the ability to sequentially install three different aryl or alkyl groups onto a central aromatic core is invaluable for rapidly exploring structure-activity relationships (SAR). 1-Bromo-5-chloro-4-iodo-2-nitrobenzene enables this through a programmed cascade: 1) Suzuki-Miyaura coupling at the most reactive iodo position, 2) subsequent Suzuki, Buchwald-Hartwig, or Sonogashira coupling at the bromo position under modified conditions, and 3) a final challenging Suzuki or Negishi coupling at the chloro position. The orthogonal reactivity (I > Br ≫ Cl) minimizes the need for protecting groups and reduces the number of synthetic steps [1][2].

Agrochemical Discovery: Fungicide & Herbicide Synthesis

The combination of halogens and a nitro group is a recurring motif in agrochemicals, often conferring specific biological activity and metabolic stability. This compound provides a versatile, electron-deficient scaffold for constructing novel herbicidal or fungicidal lead compounds. The ortho-nitro group not only activates the ring for SNAr with nitrogen or oxygen nucleophiles but can also be reduced to an amine for further diversification, creating a dense functional group array from a single, commercially available intermediate [3].

Materials Science: π-Conjugated System Precursor

For researchers developing organic electronic materials (e.g., OLEDs, OPVs), precise control over molecular architecture is paramount. The ability to perform orthogonal cross-couplings allows for the stepwise construction of donor-acceptor-donor (D-A-D) or similar unsymmetrical chromophores. The heavy iodine atom also makes this compound a potential precursor for radio-labeling studies (e.g., with ¹²⁵I) to investigate material distribution or metabolism, a feature leveraged in some patent applications for diagnostic compositions [4].

Process Chemistry: Late-Stage Functionalization

In process development, the high cost of this building block (≥£360/1g) is justified by its ability to drastically shorten synthetic sequences to highly complex molecules. The predictable, orthogonal reactivity minimizes costly purification steps between transformations, potentially enabling 'telescoped' or one-pot sequential reactions. Its value lies not in the cost per gram of the starting material, but in the total cost reduction of the final active pharmaceutical ingredient (API) or advanced intermediate.

• [1] Vechorkin, O.; Barmaz, D.; Proust, V.; Hu, X. Ni-Catalyzed Sonogashira Coupling of Non-activated Alkyl Halides: Orthogonal Functionalization of Alkyl Iodides, Bromides, and Chlorides. J. Am. Chem. Soc. 2009, 131 (34), 12078–12079. https://doi.org/10.1021/ja906040t. View Source
• [2] Li, L.; Biscoe, M. R. Science of Synthesis: Cross Coupling and Heck-Type Reactions. Thieme, 2013, 1, 799. https://science-of-synthesis.thieme.com/app/text/SD-207-00544/SD-207-00544/18287239180753401884.pdf. View Source
• [3] Kuujia. Benzene, 1-bromo-5-chloro-4-iodo-2-nitro-. CAS: 2386931-05-9. https://www.kuujia.com/cas-2386931-05-9.html (accessed 2026-04-18). View Source
• [4] Mertens, J. Method of preparing a chlorinated, brominated, radiobrominated, iodinated and/or radioiodinated, aromatic or heteroaromatic compound, as well as a kit for preparing a diagnostic composition on basis of this compound. Vrije Universiteit Brussel. Research output: Patent. https://researchportal.vub.be/en/publications/method-of-preparing-a-chlorinated-brominated-radiobrominated-iodi (accessed 2026-04-18). View Source